Cas no 493-72-1 (5-Phenylcyclohexane-1,3-dione)

5-Phenylcyclohexane-1,3-dione is a cyclic diketone derivative featuring a phenyl substituent at the 5-position of the cyclohexane ring. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly as a precursor for the synthesis of more complex heterocyclic and polycyclic structures. The presence of the phenyl group enhances its utility in applications such as ligand design and coordination chemistry. Its diketone functionality allows for selective transformations, including condensations and nucleophilic additions, making it valuable for constructing pharmacophores or functional materials. The compound’s stability and well-defined reactivity profile further contribute to its use in method development and mechanistic studies.
5-Phenylcyclohexane-1,3-dione structure
5-Phenylcyclohexane-1,3-dione structure
Product Name:5-Phenylcyclohexane-1,3-dione
CAS No:493-72-1
MF:C12H12O2
MW:188.222483634949
MDL:MFCD00051846
CID:82365
PubChem ID:568962
Update Time:2025-11-05

5-Phenylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 5-Phenylcyclohexane-1,3-dione
    • 5-phenyl-1,3-Cyclohexanedione
    • 1,3-Cyclohexanedione, 5-phenyl-
    • 5-phenyl-cyclohexane-1,3-dione
    • UPPYKNLSSLIIAZ-UHFFFAOYSA-N
    • Bionet2_001037
    • MLS000682813
    • 5-phenylcyclohexan-1,3-dione
    • 5phenylcyclohexane-1, 3-dione
    • 1,3-Dioxo-5-phenylcyclohexane
    • 1,3-Cyclohexanedione,5-phenyl-
    • HMS2600G08
    • 5-phenyl-cyclohexane-1, 3-dione
    • HMS1366P03
    • BBL028034
    • STK392613
    • S
    • SMR000312170
    • SR-01000597177-2
    • EN300-113162
    • 12H-914
    • F0265-0877
    • SR-01000597177-1
    • MFCD00051846
    • A871813
    • CCG-48737
    • NS00016108
    • DTXSID50876772
    • 493-72-1
    • SCHEMBL562614
    • SR-01000597177
    • CHEMBL1448118
    • CS-W004743
    • AKOS000265881
    • H10772
    • SY078762
    • 5-Phenyl-1,3-cyclohexanedione, 96%
    • FT-0620748
    • DB-017456
    • MDL： MFCD00051846
    • Inchi： 1S/C12H12O2/c13-11-6-10(7-12(14)8-11)9-4-2-1-3-5-9/h1-5,10H,6-8H2
    • InChI Key： UPPYKNLSSLIIAZ-UHFFFAOYSA-N
    • SMILES： O=C1CC(CC(C2C=CC=CC=2)C1)=O
    • BRN： 1103470

Computed Properties

  • Exact Mass: 188.08400
  • Monoisotopic Mass: 188.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 1.4
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.0750 (rough estimate)
  • Melting Point: 188 °C (lit.)
  • Boiling Point: 356.5°C at 760 mmHg
  • Refractive Index: 1.6010 (estimate)
  • PSA: 34.14000
  • LogP: 2.09230
  • Solubility: Not determined

5-Phenylcyclohexane-1,3-dione Security Information

  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S24/25
  • Storage Condition：Sealed in dry,Room Temperature

5-Phenylcyclohexane-1,3-dione Customs Data

  • HS CODE：2914399090
  • Customs Data：

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

5-Phenylcyclohexane-1,3-dione Pricemore >>

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 $ 65.00 2022-06-03
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5-Phenylcyclohexane-1,3-dione
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P77990-1g
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P77990-5g
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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5-Phenylcyclohexane-1,3-dione Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:493-72-1)5-Phenylcyclohexane-1,3-dione
Order Number:A871813
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:30
Price ($):724.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:493-72-1)5-Phenylcyclohexane-1,3-dione
A871813
Purity:99%
Quantity:500g
Price ($):724.0
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